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Compound of Interest

Compound Name: SB-743921 hydrochloride

Cat. No.: B612140

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive review of the preclinical data for SB-
743921 hydrochloride, a potent and selective inhibitor of the kinesin spindle protein (KSP).
The information is curated for researchers, scientists, and drug development professionals to
facilitate an understanding of its mechanism of action, efficacy, and safety profile based on
publicly available preclinical findings.

Core Concepts: Mechanism of Action

SB-743921 is a small molecule inhibitor that targets the kinesin spindle protein (KSP), also
known as Eg5.[1][2] KSP is a motor protein essential for the proper formation and function of
the mitotic spindle during cell division.[2] By selectively inhibiting the ATPase activity of KSP,
SB-743921 disrupts the separation of spindle poles, leading to the formation of monopolar
spindles and subsequent mitotic arrest.[3][4] This cell cycle arrest ultimately triggers apoptosis
in proliferating cancer cells.[2][3] A key advantage of targeting KSP is its specific role in mitosis,
potentially reducing the side effects commonly associated with anti-tubulin agents that affect
non-dividing cells.[1]

Signaling Pathway of KSP Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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